8-Fluorobicyclo[3.2.1]octan-3-amine: Technical Profile & Synthesis Guide
8-Fluorobicyclo[3.2.1]octan-3-amine: Technical Profile & Synthesis Guide
This guide details the chemical identity, structural properties, and synthetic methodologies for 8-Fluorobicyclo[3.2.1]octan-3-amine , a specialized fluorinated scaffold used in medicinal chemistry.
Chemical Identity & Core Properties[1][2][3][4][5][6]
8-Fluorobicyclo[3.2.1]octan-3-amine is a bridged bicyclic amine characterized by a fluorine atom on the one-carbon bridge (C8) and a primary amine on the two-carbon bridge (C3). This specific substitution pattern renders it a valuable bioisostere for cyclohexylamines and piperidines, offering altered pKa, lipophilicity, and metabolic stability profiles due to the "fluorine effect" and conformational rigidity.
Key Identifiers
| Property | Detail |
| CAS Number | 1934484-03-3 |
| IUPAC Name | (1R,5R)-8-Fluorobicyclo[3.2.1]octan-3-amine |
| Molecular Formula | C |
| Molecular Weight | 143.20 g/mol |
| SMILES | NC1CC2CCC(C1)C2F |
| PubChem CID | 129413460 |
Physicochemical Properties (Predicted)
| Parameter | Value | Significance |
| LogP (Octanol/Water) | ~1.3 | Moderate lipophilicity; suitable for CNS penetration. |
| pKa (Basic Amine) | ~9.2 - 9.8 | Slightly reduced basicity vs. parent amine (~10.5) due to the inductive effect of F at C8. |
| H-Bond Donors | 1 | Primary amine (-NH |
| H-Bond Acceptors | 2 | Amine N and Fluorine F. |
| Topological Polar Surface Area | 26.0 Ų | Favorable for membrane permeability. |
Structural Analysis & Bioisosterism
The bicyclo[3.2.1]octane skeleton exists in a rigid chair-boat conformation. The introduction of fluorine at the C8 bridge creates specific electronic and steric vectors that drug developers utilize to optimize ligand-protein interactions.
The "Fluorine Effect" on the Scaffold
-
Conformational Locking: The C8-F bond prefers an orientation that minimizes dipole repulsion with the C3-amine lone pair, potentially locking the ring system into a specific exo or endo pucker.
-
Metabolic Blocking: The bridgehead and bridge carbons are common sites for oxidative metabolism (CYP450). Fluorination at C8 blocks metabolic soft spots, extending the compound's half-life (
). -
pKa Modulation: Although C8 is three bonds away from the C3 nitrogen, the strong electronegativity of fluorine exerts a through-space and through-bond inductive effect, lowering the pKa of the amine. This is critical for optimizing oral bioavailability and blood-brain barrier (BBB) permeability.
Structural Diagram (Graphviz)
Figure 1: Structural activity relationships (SAR) of the 8-fluorobicyclo[3.2.1]octan-3-amine scaffold.
Synthetic Methodology
The synthesis of 8-fluorobicyclo[3.2.1]octan-3-amine typically proceeds from the bicyclo[3.2.1]octane-3,8-dione precursor. The challenge lies in the selective monofluorination of the C8 bridge without affecting the C3 functionality, followed by stereoselective amination.
Representative Synthetic Pathway
Phase 1: Selective Fluorination of the Bridge
-
Protection: Selectively protect the more reactive C3 ketone of bicyclo[3.2.1]octane-3,8-dione as a ketal (e.g., using ethylene glycol).
-
Reduction: Reduce the C8 ketone to the alcohol (C8-OH) using Sodium Borohydride (NaBH
). -
Fluorination: Convert the C8-OH to C8-F using a deoxofluorinating agent like DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor . This step typically proceeds with inversion of configuration.
Phase 2: Amine Introduction
4. Deprotection: Hydrolyze the C3 ketal under acidic conditions to restore the C3 ketone.
5. Reductive Amination: React the C3 ketone with an ammonia source (e.g., NH
Detailed Protocol: Phase 2 (Reductive Amination)
Reagents:
-
Substrate: 8-Fluorobicyclo[3.2.1]octan-3-one (1.0 eq)
-
Ammonium Acetate (NH
OAc) (10.0 eq) -
Sodium Cyanoborohydride (NaBH
CN) (1.5 eq) -
Solvent: Methanol (MeOH)
-
Acetic Acid (catalytic)
Step-by-Step Workflow:
-
Dissolution: Dissolve 8-fluorobicyclo[3.2.1]octan-3-one in anhydrous MeOH (0.1 M concentration) in a round-bottom flask under N
atmosphere. -
Imine Formation: Add NH
OAc and stir at room temperature for 30 minutes. (Optional: Add 3Å molecular sieves to sequester water). -
Reduction: Cool the mixture to 0°C. Slowly add NaBH
CN portion-wise. -
Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours. Monitor conversion via LC-MS (Target M+H = 144.1).
-
Quench: Quench with 1N HCl (careful gas evolution) to pH < 2 to decompose excess hydride. Stir for 30 mins.
-
Workup: Basify with 1N NaOH to pH > 10. Extract with Dichloromethane (DCM) (3x).
-
Purification: Dry organic layers over Na
SO , concentrate, and purify via flash column chromatography (DCM/MeOH/NH OH gradient).
Synthesis Logic Diagram (Graphviz)
Figure 2: Step-wise synthetic route from the dione precursor to the target fluorinated amine.
Applications in Drug Discovery[3]
This scaffold is primarily used as a building block in the synthesis of:
-
GPCR Antagonists: Specifically for CCR5, CCR2, and opioid receptors where a basic amine is required for the orthosteric binding site.
-
Kinase Inhibitors: Replacing a piperidine ring with the 8-fluorobicyclo[3.2.1]octane core can improve selectivity by exploiting the rigid geometry to avoid steric clashes in the ATP-binding pocket.
-
Monoamine Transporter Inhibitors: Analogs of this core are investigated for activity against DAT (Dopamine Transporter) and SERT (Serotonin Transporter).
Handling & Safety:
-
Hazard: Irritant (Skin/Eye).
-
Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). The amine is sensitive to CO
(carbamate formation) and oxidation.
References
-
PubChem. (n.d.). (1R,5R)-8-fluorobicyclo[3.2.1]octan-3-amine (CID 129413460). National Library of Medicine. Retrieved from [Link]
-
González-Bello, C., et al. (2018). Organocatalyzed Synthesis of [3.2.1] Bicyclooctanes. MDPI Molecules. (Contextual reference for scaffold synthesis). Retrieved from [Link]
-
Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. (Contextual reference for fluorine bioisosterism). Retrieved from [Link]
